Cas no 778-97-2 (ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate)

• Product Name: ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate
• CAS No: 778-97-2
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• MDL: MFCD00047375
• CID: 39900
• PubChem ID: 97414
• Update Time: 2025-05-19

ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(ethylthio)pyrimidine-5-carboxylate
• 4-Amino-2-(ethylthio)-5-pyrimidinecarboxylic acid ethyl ester
• 4-Amino-5-carbethoxy-2-ethylmercaptopyrimidine
• 4-Amino-2-ethylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester
• C9H13N3O2S
• Ethyl 4-amino-2-(ethylthio)-5-pyrimidinecarboxylate
• ethyl 4-amino-2-ethylsulfanylpyrimidine-5-carboxylate
• 2-Aethylmercapto-4-amino-pyrimidin-5-carbonsaeure-aethylester
• 2-Aethylmercapto-6-amino-pyrimidin-5-carbonsaeure-aethylester
• 2-ethylsulfanyl-4-amino-pyrimidine-5-carboxylic acid ethyl ester
• 4-Amino-2-(ethylthio)-5-pyrimidinecarboxylicethyl ester
• ethyl 4-amino-2-ethylsulfanyl-pyrimidine-5-carboxylate
• Ethyl-4-amino-2-ethylthio-5-pyrimidin-carboxylat
• 5-Pyrimidinecarboxylic acid, 4-amino-2-(ethylthio)-, ethyl ester
• ethyl 4-amino-2-(ethylsulf
• ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate
• 4-amino-2-(ethylthio)-5-pyrimidinecarboxylic acidethyl ester
• AS-37689
• 4-amino-2-ethylthio-5-pyrimidinecarboxylic acid ethyl ester
• Z24688044
• CCG-165040
• NSC122026
• MFCD00047375
• AKOS000884663
• 778-97-2
• HMS3472J10
• 4-amino-2-(ethylthio)-5-pyrimidinecarboxylic ethyl ester
• DTXSID00228424
• NSC 122026
• AMY11038
• A9835
• SCHEMBL1991090
• AC-26620
• 4-Amino-2-ethylthio-5-pyrimidine carboxylic acid ethyl ester
• Ethyl 2-Ethylthio-4-Aminopyrimidine-5-Carboxylate
• SB58095
• NSC-122026
• J-520962
• FT-0632948
• CS-0001419
• DB-015225
• 4-Amino-2-(ethylthio)-5-pyrimidinecarboxylic Acid Ethyl Ester; NSC 122026

• MDL： MFCD00047375
• Inchi： 1S/C9H13N3O2S/c1-3-14-8(13)6-5-11-9(15-4-2)12-7(6)10/h5H,3-4H2,1-2H3,(H2,10,11,12)
• InChI Key： ODFLPYCOQXPONS-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC=C(C(=O)OCC)C(N)=N1

Computed Properties

• Exact Mass: 227.07300
• Monoisotopic Mass: 227.072847
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.8
• Topological Polar Surface Area: 103

Experimental Properties

• Density: 1.27
• Melting Point: 104-106°C
• Boiling Point: 379.2°Cat760mmHg
• Flash Point: 183.1°C
• Refractive Index: 1.575
• PSA: 103.40000
• LogP: 1.92870
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate

Comprehensive Overview of Ethyl 4-Amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate (CAS No. 778-97-2)

Ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate (CAS No. 778-97-2) is a specialized organic compound belonging to the pyrimidine derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of both amino and ethylsulfanyl functional groups on the pyrimidine ring makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for terms like "pyrimidine derivatives synthesis" or "ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate uses," reflecting its relevance in modern chemistry.

The compound's molecular formula, C₉H₁₃N₃O₂S, highlights its balanced composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. This combination is particularly appealing for drug discovery, as it aligns with the growing demand for heterocyclic compounds in medicinal chemistry. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such derivatives to minimize environmental impact. Searches related to "sustainable synthesis of pyrimidine derivatives" or "eco-friendly heterocyclic compounds" are becoming increasingly common, underscoring the compound's alignment with contemporary scientific priorities.

In the pharmaceutical sector, ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate serves as a precursor for developing kinase inhibitors and antiviral agents. Its structural motif is frequently explored in the design of molecules targeting cancer and infectious diseases. Given the rising global focus on personalized medicine and targeted therapies, this compound's potential applications are a hot topic among researchers. Queries such as "pyrimidine-based drug development" or "CAS 778-97-2 in oncology research" reflect this trend.

Beyond pharmaceuticals, ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate finds utility in agrochemical formulations. Its derivatives are investigated for their pesticidal and herbicidal properties, addressing the need for crop protection solutions with improved efficacy and safety profiles. The agricultural industry's shift toward sustainable farming has amplified interest in novel pyrimidine-based compounds, as evidenced by search terms like "pyrimidine agrochemicals" or "green pesticides development."

From a synthetic chemistry perspective, the compound's carboxylate and amino groups offer multiple sites for functionalization, enabling the creation of diverse molecular libraries. This adaptability is crucial for high-throughput screening and combinatorial chemistry, which are central to modern drug discovery. Researchers frequently explore "modification of ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate" or "CAS 778-97-2 derivatization" to uncover new applications.

In summary, ethyl 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylate (CAS No. 778-97-2) is a multifaceted compound with broad relevance in pharmaceuticals, agrochemicals, and materials science. Its alignment with trending topics like green chemistry, targeted drug delivery, and sustainable agriculture ensures its continued prominence in scientific discourse. As innovation in these fields accelerates, this pyrimidine derivative is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.